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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

A Technical Overview of Diethylene Glycol
Diacetate
Diethylene glycol diacetate is a chemical compound with applications in various industrial

processes. This document provides core information regarding its molecular formula and

weight.

Chemical Identity
Below is a summary of the key identifiers for diethylene glycol diacetate.

Identifier Value

Chemical Formula C8H14O5[1][2][3]

Molecular Weight 190.19 g/mol [1][2][3]

IUPAC Name 2-(2-acetyloxyethoxy)ethyl acetate[1][4]

CAS Number 628-68-2[1][2][3][5]

Diethylene glycol diacetate is an acetate ester formed from the condensation of the two

hydroxy groups of diethylene glycol with two molecules of acetic acid.[1][5] It is also known by

several synonyms, including 2,2'-Oxybisethanol diacetate, Bis(2-acetoxyethyl) ether, and

Oxydiethylene acetate. This compound is utilized as a coagulating agent in the production of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b166463?utm_src=pdf-interest
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://www.biosynth.com/p/FD62557/628-68-2-diethylene-glycol-diacetate
https://www.indiamart.com/proddetail/diethylene-glycol-diacetate-2854373937662.html
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://www.biosynth.com/p/FD62557/628-68-2-diethylene-glycol-diacetate
https://www.indiamart.com/proddetail/diethylene-glycol-diacetate-2854373937662.html
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://www.fishersci.ca/shop/products/diethylene-glycol-diacetate-tci-america-2/p-7126641
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://www.biosynth.com/p/FD62557/628-68-2-diethylene-glycol-diacetate
https://www.indiamart.com/proddetail/diethylene-glycol-diacetate-2854373937662.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0437428.htm
https://www.benchchem.com/product/b166463?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0437428.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


polyester fibers and can be used in the synthesis of PROTACs (Proteolysis Targeting

Chimeras).[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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